Cas no 1870266-65-1 (3-bromo-4-chloro-N-propylbenzene-1-sulfonamide)

• Product Name: 3-bromo-4-chloro-N-propylbenzene-1-sulfonamide
• CAS No: 1870266-65-1
• MF: C₉H₁₁BrClNO₂S
• MW: 312.611139535904
• CID: 6277973
• PubChem ID: 106545149
• Update Time: 2025-05-22

3-bromo-4-chloro-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1453230
• 3-bromo-4-chloro-N-propylbenzene-1-sulfonamide
• 1870266-65-1

• Inchi： 1S/C9H11BrClNO2S/c1-2-5-12-15(13,14)7-3-4-9(11)8(10)6-7/h3-4,6,12H,2,5H2,1H3
• InChI Key： YKFQVJDUWFRHNY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)S(NCCC)(=O)=O)Cl

Computed Properties

• Exact Mass: 310.93824g/mol
• Monoisotopic Mass: 310.93824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-bromo-4-chloro-N-propylbenzene-1-sulfonamide

Comprehensive Overview of 3-bromo-4-chloro-N-propylbenzene-1-sulfonamide (CAS No. 1870266-65-1)

3-bromo-4-chloro-N-propylbenzene-1-sulfonamide (CAS No. 1870266-65-1) is a specialized sulfonamide derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated aromatic sulfonamides, which are increasingly studied for their unique chemical properties and potential biological activities. The presence of both bromo and chloro substituents on the benzene ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in drug discovery. Researchers are particularly interested in 3-bromo-4-chloro-N-propylbenzene-1-sulfonamide for its potential role in modulating enzyme activity, a topic frequently searched in academic and industrial databases. The compound's N-propyl group further contributes to its lipophilicity, a critical factor in pharmacokinetic optimization—a hot topic in modern medicinal chemistry.

The synthesis of 3-bromo-4-chloro-N-propylbenzene-1-sulfonamide involves multi-step organic reactions, including halogenation and sulfonamide formation. Its CAS No. 1870266-65-1 serves as a unique identifier in chemical databases, ensuring accurate retrieval for researchers investigating halogenated sulfonamides. This specificity aligns with the growing trend of precision chemistry, where exact molecular structures are crucial for reproducibility—a frequently discussed issue in scientific forums.

From an environmental perspective, the stability of bromo- and chloro-substituted aromatics has sparked discussions about sustainable synthesis methods. Many users search for "green chemistry approaches for halogenated compounds," highlighting the need for eco-friendly production of molecules like 3-bromo-4-chloro-N-propylbenzene-1-sulfonamide. Recent studies explore catalytic methods to reduce waste, addressing both regulatory concerns and cost efficiency.

Analytical characterization of this compound typically involves NMR spectroscopy and mass spectrometry, techniques widely searched by quality control professionals. The distinct spectral signatures of its bromo and chloro moieties make it an excellent case study for teaching structural elucidation—a common query in chemistry education platforms.

In material science, derivatives of 3-bromo-4-chloro-N-propylbenzene-1-sulfonamide have shown promise in polymer modification. The sulfonamide group can impart thermal stability, a property highly sought after in high-performance materials. This application aligns with trending searches about "advanced functional materials" and "sulfonamide-containing polymers."

Regulatory compliance for CAS No. 1870266-65-1 follows standard chemical safety protocols, with particular attention to handling halogenated compounds. Safety data sheets (SDS) for this material are frequently downloaded, reflecting users' emphasis on workplace safety—a consistently top-searched topic in industrial chemistry.

The future research directions for 3-bromo-4-chloro-N-propylbenzene-1-sulfonamide may explore its bioisosteric potential, a concept gaining traction in drug design. Computational chemistry studies on this compound could address popular queries about "molecular docking of sulfonamides" or "halogen bonding in drug-target interactions."

For suppliers and distributors, proper storage of 3-bromo-4-chloro-N-propylbenzene-1-sulfonamide under anhydrous conditions is essential, as moisture may affect its stability. This practical consideration responds to frequent searches about "chemical storage best practices" in laboratory management contexts.

In summary, 3-bromo-4-chloro-N-propylbenzene-1-sulfonamide (CAS No. 1870266-65-1) represents a multifaceted compound bridging pharmaceutical, material, and environmental sciences. Its unique structure continues to inspire research across disciplines, answering contemporary questions in chemical innovation while adhering to safety and sustainability principles.